![molecular formula C17H15BrN2S B3019210 [4-(4-Bromo-phenyl)-thiazol-2-yl]-cyclohexylidene-acetonitrile CAS No. 381679-64-7](/img/structure/B3019210.png)
[4-(4-Bromo-phenyl)-thiazol-2-yl]-cyclohexylidene-acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound of interest, "[4-(4-Bromo-phenyl)-thiazol-2-yl]-cyclohexylidene-acetonitrile," is a derivative of thiazole, which is a heterocyclic compound containing both sulfur and nitrogen within the ring structure. Thiazole derivatives are known for their diverse biological activities and have been the subject of various synthetic studies to explore their potential applications in medicinal chemistry.
Synthesis Analysis
The synthesis of thiazole derivatives often involves ring transformation reactions. For instance, a series of (2-phenyl-4H-benzopyrimodo[2,1-b][1,3]thiazol-4-yliden)acetonitrile derivatives were prepared through the transformation of 4-(methylthio)-2-oxo-6-aryl-2H-pyrane-3-carbonitriles, yielding moderate to good product yields . Although the specific synthesis of "this compound" is not detailed in the provided papers, similar synthetic strategies could potentially be applied.
Molecular Structure Analysis
Molecular modeling is a valuable tool in understanding the structure of thiazole derivatives. For example, the molecular modeling of 2-(4-oxothiazolidine-2-ylidene) acetonitrile derivatives has been performed, and parameters such as electronegativity, net dipole moment, total energy, electronic energy, binding energy, electrophilicity index, and HOMO-LUMO energy were calculated . These parameters are crucial for predicting the reactivity and stability of the compounds, which could be similarly analyzed for "this compound."
Chemical Reactions Analysis
Thiazole derivatives can undergo various chemical reactions. For instance, the reaction of 3-bromooxindole with substituted (hetero)aromatic thioamides in acetonitrile leads to products of ring transformation, such as 2-aryl-5-(2-aminophenyl)-4-hydroxy-1,3-thiazoles, and at elevated temperatures, products of an Eschenmoser coupling reaction are formed . Additionally, the reactivity of electrogenerated bromine with cyclohexene in acetonitrile has been studied, showing that bromination reactions can proceed via different mechanisms depending on the solvent . These studies highlight the diverse reactivity of thiazole derivatives and their potential for further chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of thiazole derivatives are influenced by their molecular structure. The glycosidase inhibitory activities of the synthesized (2-phenyl-4H-benzopyrimodo[2,1-b][1,3]thiazol-4-yliden)acetonitrile derivatives were tested, revealing significant activity, which is important for potential applications in treating hyperglycemia in type II diabetes . The molecular parameters obtained from molecular modeling provide insights into the physical properties, such as solubility and stability, which are essential for the practical application of these compounds .
Future Directions
properties
IUPAC Name |
2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-cyclohexylideneacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2S/c18-14-8-6-13(7-9-14)16-11-21-17(20-16)15(10-19)12-4-2-1-3-5-12/h6-9,11H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUELNPKPCSHVHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)Br)CC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.